Cas no 118162-18-8 (2-Amino-1-(2-iodophenyl)ethanol hydrochloride)

• Product Name: 2-Amino-1-(2-iodophenyl)ethanol hydrochloride
• CAS No: 118162-18-8
• MF: C₈H₁₁ClINO
• MW: 299.536513566971
• CID: 4670973
• PubChem ID: 14059961
• Update Time: 2025-05-26

2-Amino-1-(2-iodophenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(2-iodophenyl)ethanol hydrochloride
• Benzenemethanol, α-(aminomethyl)-2-iodo-, hydrochloride
• 2-Amino-1-(2-iodophenyl)ethanol hydrochloride (1:1)
• 2-AMINO-1-(2-IODOPHENYL)ETHANOL HCL
• 2-Amino-1-(2-iodophenyl)ethan-1-ol--hydrogen chloride (1/1)
• DTXSID70555193
• 118162-18-8
• 2-amino-1-(2-iodophenyl)ethanol;hydrochloride
• 1009330-05-5
• O10641
• 2-amino-1-(2-iodophenyl)ethan-1-ol hydrochloride
• AKOS016011108
• AS-50039

• MDL： MFCD09026735
• Inchi： 1S/C8H10INO.ClH/c9-7-4-2-1-3-6(7)8(11)5-10;/h1-4,8,11H,5,10H2;1H
• InChI Key： VCHGSBQOLXGFJO-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(CN)O.Cl

Computed Properties

• Exact Mass: 298.95739g/mol
• Monoisotopic Mass: 298.95739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 2-Amino-1-(2-iodophenyl)ethanol hydrochloride

Introduction to 2-Amino-1-(2-iodophenyl)ethanol hydrochloride (CAS No: 118162-18-8)

2-Amino-1-(2-iodophenyl)ethanol hydrochloride, identified by its Chemical Abstracts Service (CAS) number 118162-18-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its amine and alcohol functional groups, coupled with an iodinated aromatic ring, making it a versatile intermediate in the synthesis of biologically active agents.

The structural motif of 2-amino-1-(2-iodophenyl)ethanol hydrochloride consists of a benzene ring substituted with an iodine atom at the para position relative to an amino group, which is further connected to an ethanol moiety. The hydrochloride salt form enhances its solubility in aqueous systems, facilitating its use in various biochemical assays and drug formulation processes. This compound’s unique structural features make it a valuable building block for the development of novel therapeutic agents targeting diverse biological pathways.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing iodine substituents due to their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. The presence of both an amino and an alcohol group in 2-amino-1-(2-iodophenyl)ethanol hydrochloride allows for further functionalization via nucleophilic substitution or condensation reactions, enabling the synthesis of structurally diverse derivatives.

One of the most compelling applications of 2-amino-1-(2-iodophenyl)ethanol hydrochloride is in the field of drug discovery, where it serves as a precursor for the development of small-molecule inhibitors and modulators. For instance, studies have demonstrated its utility in generating compounds with potential anticancer properties by leveraging its ability to form stable complexes with biomolecules or to act as a scaffold for kinase inhibitors. The iodine atom’s reactivity also allows for the introduction of photoreactive groups, opening avenues for photodynamic therapy applications.

Recent advancements in computational chemistry have further highlighted the significance of 2-amino-1-(2-iodophenyl)ethanol hydrochloride as a key intermediate. Molecular modeling studies suggest that derivatives of this compound may exhibit favorable binding affinities to target proteins, making them promising candidates for further optimization. Additionally, high-throughput screening (HTS) campaigns have identified several analogs with enhanced pharmacokinetic profiles, underscoring the compound’s potential as a lead structure in medicinal chemistry.

The synthesis of 2-amino-1-(2-iodophenyl)ethanol hydrochloride typically involves multi-step organic transformations starting from commercially available aromatic precursors. The process often begins with the halogenation of an aromatic ring followed by selective functionalization at specific positions. The introduction of the amino group is typically achieved through reductive amination or direct substitution reactions, while the ethanol moiety is incorporated via nucleophilic addition or etherification techniques. The final step involves salt formation with hydrochloric acid to improve stability and solubility.

In terms of biological activity, preliminary investigations have revealed that certain derivatives of 2-amino-1-(2-iodophenyl)ethanol hydrochloride exhibit interesting pharmacological effects. For example, some analogs have shown inhibitory activity against enzymes involved in inflammatory pathways, suggesting their potential use in treating chronic inflammatory diseases. Furthermore, structural modifications have led to compounds with improved selectivity over off-target proteins, reducing side effects associated with early-stage drug candidates.

The role of 2-amino-1-(2-iodophenyl)ethanol hydrochloride in synthetic organic chemistry extends beyond pharmaceutical applications. It serves as a valuable tool for chemists exploring new synthetic methodologies and reaction pathways. Its ability to undergo diverse transformations makes it a cornerstone in libraries designed for fragment-based drug discovery, where small molecular fragments are screened for initial binding interactions with biological targets.

As research continues to evolve, the demand for high-quality intermediates like 2-amino-1-(2-iodophenyl)ethanol hydrochloride is expected to grow. Innovations in green chemistry and process optimization are driving efforts to develop more efficient and sustainable synthetic routes, ensuring that this compound remains accessible for academic and industrial applications alike. Collaborative initiatives between academia and industry are also fostering novel discoveries by integrating cutting-edge technologies into drug development pipelines.

The future prospects for 2-amino-1-(2-iodophenyl)ethanol hydrochloride are bright, with ongoing studies exploring its role in emerging therapeutic areas such as immunomodulation and neurodegenerative diseases. By harnessing its unique structural features and reactivity patterns, researchers aim to unlock new therapeutic possibilities that could benefit patients worldwide. The continued refinement of synthetic methodologies will further enhance access to this compound, enabling faster translation from laboratory discoveries to clinical applications.